![molecular formula C13H17NO3 B1601911 Benzyl 3-methoxypyrrolidine-1-carboxylate CAS No. 130403-95-1](/img/structure/B1601911.png)
Benzyl 3-methoxypyrrolidine-1-carboxylate
Overview
Description
Benzyl 3-methoxypyrrolidine-1-carboxylate (BMP1-C) is an organic compound that belongs to the class of pyrrolidine derivatives. It has been widely studied in the scientific research community due to its interesting biochemical and physiological effects. BMP1-C has been used in various laboratory experiments and has been found to have many advantages and limitations.
Scientific Research Applications
Synthesis and Neuroleptic Activity
The synthesis of benzamides, including structures related to benzyl 3-methoxypyrrolidine-1-carboxylate, has been explored for their potential neuroleptic (antipsychotic) activities. For instance, the compound cis-N-(1-Benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino) benzamide demonstrated significant neuroleptic potential, being more potent than haloperidol and metoclopramide, suggesting its applicability in treating psychosis with fewer side effects (Iwanami et al., 1981).
Dipolar Cycloadditions under Continuous Flow Conditions
The [3+2] dipolar cycloaddition reactions of an unstabilised azomethine ylide precursor to this compound have been investigated under continuous flow conditions. This research highlights the efficient synthesis of N-benzylpyrrolidine derivatives, showing the compound's utility in organic synthesis and potential for pharmaceutical applications (Grafton et al., 2010).
High-Yield Synthesis Techniques
Techniques for the high-yield synthesis of precursors to this compound have been developed, showcasing the compound's relevance in the synthesis of radiopharmaceuticals and its importance in medical diagnostics and treatment research (Bobeldijk et al., 1990).
Supramolecular Chemistry
The compound has been implicated in the development of oligo(p-benzamide) foldamers for supramolecular chemistry, indicating its role in creating nanoscale objects and advancing materials science (König et al., 2006).
Antitumor and Anticancer Activities
Research into novel 2-(het)arylpyrrolidine derivatives, including this compound analogs, has shown promise in anticancer and anti-biofilm activities. This suggests the compound's utility in developing new anticancer agents and treatments for bacterial infections (Smolobochkin et al., 2019).
Properties
IUPAC Name |
benzyl 3-methoxypyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-16-12-7-8-14(9-12)13(15)17-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIUNLOZEQSBXJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(C1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90577337 | |
Record name | Benzyl 3-methoxypyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90577337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
130403-95-1 | |
Record name | Benzyl 3-methoxypyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90577337 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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